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Compound of Interest

Compound Name: 1-(Azidomethyl)-3-methylbenzene

Cat. No.: B161737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data and a detailed

experimental protocol for the synthesis of 1-(azidomethyl)-3-methylbenzene. This compound

is a valuable building block in medicinal chemistry and materials science, primarily utilized in

"click" chemistry reactions for the facile introduction of a tolyl-containing moiety.

Spectroscopic Data
The following tables summarize the available nuclear magnetic resonance (NMR) and infrared

(IR) spectral data for 1-(azidomethyl)-3-methylbenzene.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectral Data of 1-(azidomethyl)-3-methylbenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b161737?utm_src=pdf-interest
https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.31 m - 1H Ar-H

7.17 t 11.9 3H Ar-H

4.32 s - 2H -CH₂-N₃

2.41 s - 3H Ar-CH₃

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz

Table 2: ¹³C NMR Spectral Data of 1-(azidomethyl)-3-methylbenzene

Chemical Shift (δ) ppm Assignment

139.1 Ar-C

135.2 Ar-C

129.1 Ar-CH

128.9 Ar-CH

128.2 Ar-CH

125.3 Ar-CH

54.8 -CH₂-N₃

21.4 Ar-CH₃

Solvent: CDCl₃, Spectrometer Frequency: 100 MHz

Infrared (IR) Spectroscopy
A definitive IR spectrum for 1-(azidomethyl)-3-methylbenzene is not readily available in public

databases. However, the spectrum is expected to be very similar to that of

(azidomethyl)benzene (benzyl azide), with the addition of bands corresponding to the methyl
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group. The characteristic azide (N₃) stretch is a strong and sharp absorption in the region of

2100-2090 cm⁻¹.

Table 3: Representative Infrared (IR) Spectral Data based on (Azidomethyl)benzene

Wavenumber (cm⁻¹) Intensity Assignment

~3030 Medium Aromatic C-H Stretch

~2925 Medium Aliphatic C-H Stretch

~2100 Strong, Sharp Azide (N₃) Asymmetric Stretch

~1495, 1455 Medium Aromatic C=C Bending

~1250 Medium -CH₂- Wag

~735, 695 Strong
Aromatic C-H Out-of-Plane

Bending

Experimental Protocol: Synthesis of 1-
(Azidomethyl)-3-methylbenzene
This protocol details the synthesis of 1-(azidomethyl)-3-methylbenzene via a nucleophilic

substitution reaction from 3-methylbenzyl chloride.

Materials and Equipment:

3-methylbenzyl chloride

Sodium azide (NaN₃)

Acetone

Water (deionized)

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄), anhydrous
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Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

methylbenzyl chloride (1.0 eq.) in a 3:1 mixture of acetone and water.

Addition of Sodium Azide: To the stirred solution, add sodium azide (1.5 eq.).

Reaction: Stir the reaction mixture at room temperature overnight. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, remove the acetone under reduced pressure

using a rotary evaporator.

Extraction: To the remaining aqueous solution, add dichloromethane to extract the product.

Transfer the mixture to a separatory funnel and separate the organic layer. Extract the

aqueous layer two more times with dichloromethane.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure to yield 1-(azidomethyl)-3-methylbenzene as a colorless oil.

Safety Precautions:

Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with

appropriate personal protective equipment (PPE), including gloves and safety glasses, in a

well-ventilated fume hood.
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Organic azides are potentially explosive, especially upon heating or shock. Avoid heating the

neat compound to high temperatures.

All solvents are flammable and should be handled with care.

Synthesis Workflow
The following diagram illustrates the synthetic pathway for the preparation of 1-
(azidomethyl)-3-methylbenzene.

3-Methylbenzyl Chloride

1-(Azidomethyl)-3-methylbenzene

Nucleophilic Substitution

Sodium Azide (NaN₃)
Acetone/Water

Click to download full resolution via product page

Caption: Synthesis of 1-(azidomethyl)-3-methylbenzene.

To cite this document: BenchChem. [Technical Guide: Spectral and Synthetic Profile of 1-
(Azidomethyl)-3-methylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161737#spectral-data-for-1-azidomethyl-3-
methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/product/b161737?utm_src=pdf-body-img
https://www.benchchem.com/product/b161737?utm_src=pdf-body
https://www.benchchem.com/product/b161737#spectral-data-for-1-azidomethyl-3-methylbenzene
https://www.benchchem.com/product/b161737#spectral-data-for-1-azidomethyl-3-methylbenzene
https://www.benchchem.com/product/b161737#spectral-data-for-1-azidomethyl-3-methylbenzene
https://www.benchchem.com/product/b161737#spectral-data-for-1-azidomethyl-3-methylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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